Cas no 941924-46-5 (2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 941924-46-5
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 5787084
• PubChem ID: 8741306
• Update Time: 2025-05-25

2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-2,4-dimethyl-N-propan-2-ylbenzenesulfonamide
• F3247-0086
• VU0493130-1
• 941924-46-5
• 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide
• AKOS024481136
• N-isopropyl-2,4-dimethyl-3-(N-methylphenylsulfonamido)benzenesulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-13(2)19-25(21,22)17-12-11-14(3)18(15(17)4)20(5)26(23,24)16-9-7-6-8-10-16/h6-13,19H,1-5H3
• InChI Key： MWNIOBJIYACXFY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(=C1C)N(C)S(C1C=CC=CC=1)(=O)=O)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide

2,4-Dimethyl-3-(N-Methylbenzenesulfonamido)-N-(Propan-2-Yl)Benzene-1-Sulfonamide

Introduction to 2,4-Dimethyl-3-(N-Methylbenzenesulfonamido)-N-(Propan-2-Yl)Benzene-1-Sulfonamide

The compound 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 941924-46-5) is a highly specialized organic compound with a complex structure. This molecule belongs to the class of sulfonamides, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The CAS registry number, 941924-46-5, uniquely identifies this compound in chemical databases worldwide. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such intricate molecules, making them accessible for various research and industrial applications.

Structural Features and Synthesis

The molecular structure of 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with two methyl groups at positions 2 and 4. At position 3 of the benzene ring, there is an N-methylbenzenesulfonamido group, while position 1 bears an N-isopropylsulfonamide group. This substitution pattern imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and amide bond formation. Recent studies have explored more efficient synthetic routes using catalytic methods and microwave-assisted synthesis to enhance yield and purity.

Chemical Properties and Applications

Due to its sulfonamide functional groups, this compound exhibits excellent solubility in polar solvents and moderate stability under physiological conditions. These properties make it a promising candidate for drug delivery systems. In the pharmaceutical industry, sulfonamides are often used as bioisosteres to modify drug molecules' pharmacokinetic profiles without altering their biological activity significantly.

Recent research has highlighted the potential of 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan-2-y l)benzene-1-sulfonamide as a lead compound in anti-inflammatory drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways has been demonstrated in vitro studies. Furthermore, its structural flexibility allows for further modification to optimize its bioavailability and efficacy.

In materials science, this compound has shown promise as a precursor for advanced polymers with tailored mechanical and thermal properties. The sulfonamide groups can act as reactive sites for polymerization or cross-linking reactions, leading to materials with enhanced durability and resistance to environmental factors.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 941924-46-5 is crucial for its sustainable use. Recent studies have focused on its biodegradation potential under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow biodegradation due to its complex structure; however, it does not exhibit acute toxicity towards aquatic organisms at environmentally relevant concentrations.

Safety protocols for handling this compound emphasize proper ventilation and personal protective equipment (PPE) due to its potential irritant effects on skin and eyes. Occupational exposure limits (OELs) are being established based on ongoing toxicological studies to ensure worker safety in manufacturing facilities.

Future Prospects and Research Directions

The future of 2,4-dimethyl-3-(N-methylbenzenesulfonamido)-N-(propan -2-y l)benzene -1-sulf on amide lies in expanding its applications across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis methods, leading to cost-effective production techniques.

In the pharmaceutical sector, ongoing clinical trials aim to validate its efficacy as an anti-inflammatory agent. Simultaneously, researchers are exploring its use in targeted drug delivery systems utilizing nanotechnology platforms.

In summary, CAS No. 941924 - 46 -5, or 2 , 4 -dim ethyl -3 -( N -m eth yl benz ene sulfon am ido ) - N -( pro pan - 2 - yl ) ben ze ne -1 - sulfon amide, represents a versatile molecule with significant potential across multiple industries. Its unique chemical properties combined with ongoing research advancements ensure that it will remain a focal point for scientific exploration in the coming years.